3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile
Description
3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile is a benzonitrile derivative featuring a methoxynaphthalene moiety linked via a methylamino-methyl bridge. Ch2, for instance, exhibits coplanarity between the naphthalene ring and the benzonitrile-substituted phenyl group, stabilized by an α,β-unsaturated carbonyl system .
Properties
IUPAC Name |
3-[[(6-methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O/c1-23-20-8-7-18-10-17(5-6-19(18)11-20)14-22-13-16-4-2-3-15(9-16)12-21/h2-11,22H,13-14H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIDMULAYZSEHMM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C=C2)CNCC3=CC(=CC=C3)C#N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile, with the CAS number 1209782-63-7, is a compound of interest due to its potential biological activities. Understanding its biological activity can provide insights into its applications in medicinal chemistry and pharmacology. This article reviews the available literature on the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.
The compound has the following chemical characteristics:
| Property | Value |
|---|---|
| Molecular Formula | CHNO |
| Molecular Weight | 302.4 g/mol |
| CAS Number | 1209782-63-7 |
| Density | N/A |
| Melting Point | N/A |
| Boiling Point | N/A |
Research indicates that compounds similar to 3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile may exhibit various biological activities, including:
- Tyrosinase Inhibition : Analogous compounds have shown significant inhibition of tyrosinase, an enzyme crucial for melanin production. For example, a related compound demonstrated an IC value of 1.12 µM, indicating potent inhibition compared to standard inhibitors like kojic acid (IC = 24.09 µM) .
- Antioxidant Activity : Some analogs have exhibited strong antioxidant properties, which are beneficial in preventing oxidative stress-related diseases .
Case Studies
- Anti-Melanogenic Effects : In cell-based studies using B16F10 melanoma cells, certain analogs of 3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile effectively reduced melanin production by inhibiting intracellular tyrosinase activity. Notably, analogs did not show cytotoxicity at concentrations up to 20 µM over a 72-hour exposure period .
- Cytotoxicity Assessment : A study evaluated the cytotoxic effects of various analogs on B16F10 cells. While some compounds exhibited no significant cytotoxicity at lower concentrations, others showed concentration-dependent cytotoxic effects, which necessitated their exclusion from further anti-melanogenic assays .
Efficacy in Biological Assays
The following table summarizes key findings from research on related compounds:
| Compound | Tyrosinase IC (µM) | Antioxidant Activity | Cytotoxicity (at 20 µM) |
|---|---|---|---|
| Kojic Acid | 24.09 | Moderate | No |
| Analog 1 | 17.62 | High | No |
| Analog 3 | 1.12 | High | No |
| Analog 2 | 15.00 | Moderate | Yes |
Future Directions
The biological activity of 3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile suggests potential applications in treating hyperpigmentation and other skin disorders through tyrosinase inhibition. Further studies are needed to explore its pharmacokinetics, long-term effects, and possible side effects.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares key structural features and properties of 3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile with analogous benzonitrile derivatives:
Physicochemical and Spectral Properties
- Target Compound vs. Ch2: While both contain methoxynaphthalene and benzonitrile groups, Ch2’s α,β-unsaturated carbonyl system results in a lower melting point (172–174°C) compared to rigid coumarin-based Compound 10 (330–332°C) .
- 5FB: The trifluoromethyl and thiazolidinone groups in 5FB enhance its receptor-binding affinity, as evidenced by hydrophobic interactions with residues like ARG 372 .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
